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Compound of Interest

Compound Name:
5-Chloro-3-(4-

formylphenyl)benzoic acid

CAS No.: 1261921-64-5

Cat. No.: B6397042

Get Quote

Executive Summary: Immediate Action Card
Status: Hazardous Halogenated Organic Acid Primary Hazard: Irritant (Skin/Eye/Respiratory),

Potential Aquatic Toxicity Disposal Method:Do NOT pour down the drain. Collect as

Halogenated Organic Waste for high-temperature incineration.

Chemical Profile & Hazard Assessment
Before initiating disposal, you must understand the "Personality" of the molecule to prevent

reactive accidents in the waste container.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b6397042#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6397042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature Chemical Logic Disposal Implication

Acidic Moiety
Benzoic acid derivative (

)

Incompatible with Strong

Bases. Mixing with hydroxide

wastes (e.g., NaOH) will

generate heat (exothermic

neutralization).[1]

Aldehyde Group Formylphenyl group

Incompatible with Strong

Oxidizers. Can be oxidized to a

carboxylic acid, generating

heat. Avoid mixing with waste

streams containing peroxides,

nitric acid, or permanganates.

Halogenated Aryl Chloride (Cl-Ar)

Mandatory Segregation.

Presence of chlorine classifies

this as "Halogenated Waste."

[1] Mixing with non-

halogenated solvents

significantly increases disposal

costs and complicates

incineration.

Physical State Solid (Powder)

Dust Explosion Hazard. Avoid

generating dust clouds during

transfer.

GHS Classification (Structure-Activity Relationship):

Signal Word: WARNING

H315: Causes skin irritation.[2][3][4][5][6]

H319: Causes serious eye irritation.[2][3][4][6]

H335: May cause respiratory irritation.[2][4][5][6]
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H412: Harmful to aquatic life with long-lasting effects (Predicted based on halogenated

aromatic structure).[1]

Waste Stream Segregation Strategy
Effective disposal starts with segregation. You must categorize this chemical correctly to ensure

regulatory compliance (RCRA/EPA) and safety.

Decision Logic: Where does it go?

Waste Generation Source

Physical State?

Solid / Powder Liquid Solution

Solid Hazardous Waste
(Label: Halogenated Solid)

Pure Compound
or Contaminated Debris

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Contains Cl/Br/F

Non-Halogenated
(MeOH, Acetone)

No Halogens

Aqueous Buffer

Water Based

Halogenated Liquid Waste
(High BTU Incineration)

Contaminated by
5-Cl-3-(4-formyl)benzoic acid

Aqueous Waste
(Adjust pH -> Halogenated Stream)

Do NOT Drain Pour

Non-Halogenated Waste
(Only if <1000 ppm Halogen)
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Figure 1: Waste Segregation Decision Tree. Note that even if dissolved in a non-halogenated

solvent, the presence of the chlorinated solute often mandates disposal in the Halogenated

stream.

Detailed Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired/Excess Reagent)
Do not dissolve just to dispose. Solid waste is cheaper and safer to transport than liquid waste.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with

a screw-top lid.[1]

Labeling:

Attach a hazardous waste tag immediately.

Chemical Name: Write the full name (5-Chloro-3-(4-formylphenyl)benzoic acid). Do not

use abbreviations or structure drawings alone.

Hazard Checkboxes: Check "Irritant" and "Toxic."

Constituents: List "100%".

Transfer:

Work inside a chemical fume hood to capture dust.

Use a disposable spatula.

Wipe the bottleneck threads before closing to ensure a tight seal.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)
Crucial Rule: If the compound is dissolved in a solvent, the solvent dictates the primary waste

stream, but the solute dictates the toxicity profile.

Halogenated Solvents (e.g., DCM, Chloroform):
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Pour into the "Halogenated Organic Waste" carboy.

Why: The chlorine on the benzoic acid ring adds to the total halogen load.

Non-Halogenated Solvents (e.g., Methanol, Ethyl Acetate):

Scientific Best Practice: Segregate into "Halogenated Waste" anyway.

Reasoning: While small amounts of chlorinated compounds (<1000 ppm) might technically

pass in non-halogenated streams depending on local EPA/RCRA permits, the presence of

the aryl chloride risks violating "fuel blending" protocols used for non-halogenated waste. It

is safer and more compliant to default to the halogenated stream.

Aqueous Streams (HPLC Waste/Buffers):

Do NOT pour down the sink. The compound is likely toxic to aquatic microorganisms and

will persist in the environment.

Collect in a carboy labeled "Aqueous Waste with Halogenated Organics."

Scenario C: Contaminated Debris (Gloves, Weigh Boats, TLC Plates)
Place all solid items contaminated with the chemical into a clear heavy-duty plastic bag (2-4

mil thickness).[1]

Place this bag inside a solid waste drum or box labeled "Hazardous Solid Debris."

Sharps: If using needles/syringes with this compound, they must go into a rigid Sharps

Container, not the soft trash.

Emergency Procedures: Spill Response
If a spill occurs, act decisively. The aldehyde group makes this compound potentially reactive if

cleaned with the wrong agents.
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Cleanup Specifics

1. Alert & Isolate
(Notify Lab Personnel)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
(Cover with absorbent pads) 4. Cleanup Method

5. Decontamination
(Soap & Water Wash)

If Powder:
Wet wipe or Scoop

(Avoid Dust)

If Liquid:
Use Vermiculite or

Universal Absorbent

Click to download full resolution via product page

Figure 2: Spill Response Workflow.[1] Emphasis is placed on avoiding dust generation for solid

spills.

Critical Contraindications during Cleanup:

NO Bleach (Sodium Hypochlorite): Do not use bleach to clean the area immediately.

Hypochlorite can react with the aldehyde or acid functionalities, potentially generating

chlorinated byproducts or heat. Use simple soap and water (surfactant) for surface

decontamination after physical removal.

Regulatory Compliance (US Focus)
For US-based laboratories, strict adherence to EPA Resource Conservation and Recovery Act

(RCRA) is required.

RCRA Status: This specific CAS is likely not "Listed" (P or U list) explicitly. Therefore, it is

classified by Characteristic:

If mixed with flammable solvents: D001 (Ignitable).

If mixed with corrosive acids/bases: D002 (Corrosive).
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As a halogenated contaminant: It often triggers "F-listed" protocols (e.g., F001/F002) if

spent halogenated solvents are the carrier.

Lab Pack: For pure vials, the preferred disposal method is "Lab Packing," where a waste

vendor packs the bottle into a drum with compatible chemicals for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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